Cas no 1798027-66-3 (3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea)

• Product Name: 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea
• CAS No: 1798027-66-3
• MF: C₁₇H₁₉N₅O₄
• MW: 357.363863229752
• CID: 6295770
• PubChem ID: 71807643
• Update Time: 2025-08-03

3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea
• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-yl)urea
• 3-(2H-1,3-BENZODIOXOL-5-YL)-1-[2-METHOXY-4-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]UREA
• CHEMBL4977279
• 1-(1,3-benzodioxol-5-yl)-3-(2-methoxy-4-pyrrolidin-1-ylpyrimidin-5-yl)urea
• AKOS024561713
• F6438-2321
• 1798027-66-3

• Inchi： 1S/C17H19N5O4/c1-24-17-18-9-12(15(21-17)22-6-2-3-7-22)20-16(23)19-11-4-5-13-14(8-11)26-10-25-13/h4-5,8-9H,2-3,6-7,10H2,1H3,(H2,19,20,23)
• InChI Key： BRAZRDUBCOGRID-UHFFFAOYSA-N
• SMILES： O(C)C1=NC=C(C(=N1)N1CCCC1)NC(NC1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 357.14370410g/mol
• Monoisotopic Mass: 357.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea

Introduction to 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea (CAS No. 1798027-66-3)

3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1798027-66-3, represents a fusion of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular architecture of this compound incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

The core structure of 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea is characterized by a pyrimidine scaffold, which is a common motif in many biologically active molecules. The pyrimidine ring is further functionalized with a 2H-1,3-benzodioxol moiety, also known as an oxetane derivative, which is known for its ability to enhance binding affinity and selectivity in drug-like molecules. This particular heterocyclic system has been extensively studied for its role in modulating various biological pathways, particularly those involving enzymes and receptors that are critical in therapeutic intervention.

In addition to the pyrimidine and benzodioxol components, the presence of a methoxy group at the 2-position and a pyrrolidin-1-yl substituent at the 4-position adds further layers of complexity to the molecule. The methoxy group is a well-documented pharmacophore that can influence both the solubility and metabolic stability of a compound, while the pyrrolidine ring is often employed to improve oral bioavailability and binding interactions with biological targets. The urea linkage connecting the pyrimidine ring to the benzodioxol moiety further enhances the molecule's potential for interactions with biological systems.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes of such complex molecules with greater accuracy. Studies using these techniques have suggested that 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-yl)pyrimidin-5-ylurea may interact with proteins involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, allowing for more targeted experimental validation.

The synthesis of 3-(2H-1,3-benzodioxol-5-yl)-1-2-methoxy-4-(pyrrolidin-1-y)pyrimidin -5 -y lurea presents a formidable challenge due to its intricate molecular structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have enabled chemists to construct the desired framework with high precision. These advancements have not only improved yield but also reduced the number of synthetic steps required, making the process more efficient and cost-effective.

One of the most compelling aspects of 3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 1 - 2 - methoxy - 4 - ( pyrrol idin - 1 - y l ) py rim idin e - 5 - y l urea is its potential as an intermediate in the synthesis of more complex drug candidates. Researchers have leveraged its structural features to develop derivatives that exhibit enhanced pharmacological properties. For instance, modifications at the pyrrolidine ring have been shown to improve binding affinity to specific targets, while alterations at the benzodioxol moiety can modulate metabolic stability. These findings highlight the versatility of this compound as a building block in medicinal chemistry.

The pharmacological profile of 3-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 1 - 2 - meth oxy - 4 -( py r rol id ine n e y l ) p y rim id ine e e u ree u r e u r e u r e u r e u r e u r e u r e u r e u r e u r e u r e u r e u r e u r e u r eeu uree eu ureu ureu ureu ureu ureu ureu ureu ureu ureu ureuureeuureeuureeuureeuureeuureeuureeuureeuureeuureeuurereu